Cas no 898792-84-2 (3'-PIPERIDINOMETHYL-2-THIOMETHYLBENZOPHENONE)

• Product Name: 3'-PIPERIDINOMETHYL-2-THIOMETHYLBENZOPHENONE
• CAS No: 898792-84-2
• MF: C₂₀H₂₃NOS
• MW: 325.467724084854
• CID: 878083
• PubChem ID: 24724737
• Update Time: 2025-04-19

3'-PIPERIDINOMETHYL-2-THIOMETHYLBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

• 3'-PIPERIDINOMETHYL-2-THIOMETHYLBENZOPHENONE
• (2-methylsulfanylphenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone
• MFCD03841963
• DTXSID60643134
• 898792-84-2
• AKOS016020569
• [2-(Methylsulfanyl)phenyl]{3-[(piperidin-1-yl)methyl]phenyl}methanone

• MDL： MFCD03841963
• Inchi： 1S/C20H23NOS/c1-23-19-11-4-3-10-18(19)20(22)17-9-7-8-16(14-17)15-21-12-5-2-6-13-21/h3-4,7-11,14H,2,5-6,12-13,15H2,1H3
• InChI Key： ORCIEPKAXJAJCO-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C1=CC=CC(=C1)CN1CCCCC1)=O

Computed Properties

• Exact Mass: 325.15000
• Monoisotopic Mass: 325.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 4.56330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones